N-(2,5-dimethoxyphenyl)-3-(4-methoxybenzamido)benzofuran-2-carboxamide
Description
N-(2,5-dimethoxyphenyl)-3-(4-methoxybenzamido)benzofuran-2-carboxamide, commonly known as DMDB-2C-B, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized by a medicinal chemist, David E. Nichols, in 2003. DMDB-2C-B has been found to exhibit potent psychedelic effects, making it a subject of interest for researchers in the field of neuropsychopharmacology.
Scientific Research Applications
Synthesis and Applications in Pharmaceutical Chemistry
N-(2,5-dimethoxyphenyl)-3-(4-methoxybenzamido)benzofuran-2-carboxamide is a compound with potential applications in pharmaceutical chemistry. A study by Abu‐Hashem et al. (2020) discussed the synthesis of similar benzofuran derivatives. These compounds showed promise as anti-inflammatory and analgesic agents, highlighting the potential of benzofuran derivatives in drug development.
Role in Synthesis of Analogs of Medical Drugs
Research by Owton et al. (1995) demonstrated the synthesis of analogs of rhein, a drug used in osteoarthritis treatment. This study illustrates the role of benzofuran derivatives in creating improved versions of existing drugs, with potentially better pharmacokinetic properties.
Contributions to Neuropharmacology
The compound's structure is closely related to other benzamide derivatives studied for their neuropharmacological properties. For instance, Högberg et al. (1990) synthesized similar compounds, exploring their antidopaminergic properties, which could contribute to antipsychotic medication development.
Use in Solid-Phase Peptide Synthesis
A study by Albericio & Bárány (2009) on solid-phase peptide synthesis involved benzamide derivatives, suggesting potential applications of N-(2,5-dimethoxyphenyl)-3-(4-methoxybenzamido)benzofuran-2-carboxamide in peptide synthesis methodologies.
Implications in Antioxidant Research
Cho et al. (2015) Cho et al. (2015) conducted a study on novel benzofuran-2-carboxamide derivatives, evaluating their neuroprotective and antioxidant activities. This indicates the potential of related compounds in neuroprotection and oxidative stress management.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-3-[(4-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O6/c1-30-16-10-8-15(9-11-16)24(28)27-22-18-6-4-5-7-20(18)33-23(22)25(29)26-19-14-17(31-2)12-13-21(19)32-3/h4-14H,1-3H3,(H,26,29)(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDVPAFKWXTVEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=C(C=CC(=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,5-dimethoxyphenyl)-3-(4-methoxybenzamido)benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N6-(2-morpholinoethyl)-1-phenyl-N4-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2954474.png)
![[1,2,4]Triazolo[4,3-a]pyrazine-6-carboxylic acid](/img/structure/B2954480.png)
![8-Benzyl-1-oxa-3,8-diaza-spiro[4.5]decane-2,4-dione hydrochloride](/img/structure/B2954483.png)
![(E)-N'-[(2,4-dichlorophenyl)methoxy]-N-[4-(thiophen-2-yl)pyrimidin-2-yl]methanimidamide](/img/structure/B2954486.png)
![3-fluoro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide](/img/structure/B2954489.png)
![Ethyl 6,7-dihydro-5H-pyrrolo[3,4-b]pyridine-2-carboxylate](/img/structure/B2954494.png)